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Compound of Interest

Compound Name: 2-methylpentane-1,3-diol

Cat. No.: B089453 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and handling

precautions for 2-methylpentane-1,3-diol (CAS No: 149-31-5), a versatile diol used in various

industrial and pharmaceutical applications. Adherence to these guidelines is crucial to ensure a

safe laboratory and manufacturing environment.

Section 1: Hazard Identification and Classification
2-Methylpentane-1,3-diol is classified as a substance that can cause skin and serious eye

irritation.[1] It is crucial to avoid direct contact with the substance.

GHS Hazard Statements:

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H302: Harmful if swallowed.[2]

H335: May cause respiratory irritation.[2][3]

Precautionary Statements:
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A comprehensive list of precautionary statements can be found in the safety data sheets and

should be strictly followed.[1][2][3][4][5] Key precautions include washing skin thoroughly after

handling and wearing appropriate protective equipment.[4][5]

Section 2: Physical and Chemical Properties
Understanding the physical and chemical properties of 2-methylpentane-1,3-diol is
fundamental to its safe handling and storage.

Property Value Source

Molecular Formula C6H14O2 [2][6][7][8]

Molecular Weight 118.17 g/mol [6][7][8]

Appearance Liquid [2]

CAS Number 149-31-5 [2][6]

Section 3: Exposure Controls and Personal
Protection
Establishing a safe working environment when handling 2-methylpentane-1,3-diol requires

the implementation of appropriate exposure controls and the use of personal protective

equipment (PPE).

Engineering Controls
Ventilation: Use in a well-ventilated area.[1][9][10] Local exhaust ventilation or process

enclosures should be used to control airborne levels.[10] Facilities should be equipped with

an eyewash station and a safety shower.[10][11]

Personal Protective Equipment (PPE)
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PPE Type Specification Source

Eye/Face Protection

Safety glasses with side

shields or chemical safety

goggles conforming to EN166

or OSHA's eye and face

protection regulations in 29

CFR 1910.133.

[4][9][10][11][12]

Skin Protection

Wear appropriate protective

gloves (e.g., light-weight

rubber gloves) and clothing to

prevent skin exposure.

Chemical protection gloves

tested according to EN 374 are

suitable.

[1][4][9][10][11][12]

Respiratory Protection

If ventilation is inadequate, use

a NIOSH/MSHA or European

Standard EN 149 approved

respirator.

[1][10][11]

Section 4: Handling and Storage
Proper handling and storage procedures are essential to prevent accidents and maintain the

integrity of the chemical.

Handling
Avoid contact with skin, eyes, and clothing.[10][12]

Do not breathe vapor or spray.[12]

Wash hands thoroughly after handling and before breaks.[1][10][12]

Keep away from food, drink, and animal feedingstuffs.[1][12]

Use non-sparking tools and take measures to prevent static discharges.[4][9]
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Ground and bond containers when transferring material.[4][10]

Storage
Store in a tightly closed container in a cool, dry, and well-ventilated area.[3][10]

Keep away from sources of ignition, heat, sparks, and open flames.[3][4][10]

Store in an approved flame-proof area.[9]

Recommended storage temperature is between 2-8°C in a refrigerator or freezer under

-20°C for long-term storage.[2][6]

Section 5: Accidental Release Measures
In the event of a spill, immediate and appropriate action is necessary to contain the material

and protect personnel and the environment.

Spill Response Workflow

Initial Actions Containment & Cleanup Final Steps

Spill Occurs Evacuate Immediate Area1. Ensure Adequate Ventilation2. Remove Ignition Sources3. Don Appropriate PPE4. Contain Spill with Inert Material
(e.g., sand, earth) Absorb Spilled Material Collect into Suitable Container

for Disposal
Clean Spill Area with
Appropriate Solvent

Dispose of Waste According to
Local Regulations

Decontaminate or Dispose of
Contaminated Clothing and Equipment Report the Incident Spill Managed

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill of 2-methylpentane-1,3-diol.

Section 6: Toxicological Information
While comprehensive toxicological data is not fully available, existing information indicates the

following:
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Endpoint Result Source

Acute Toxicity
Shall not be classified as

acutely toxic.
[1]

Skin Corrosion/Irritation Causes skin irritation. [1]

Serious Eye Damage/Irritation Causes serious eye irritation. [1]

Respiratory or Skin

Sensitization

Shall not be classified as a

respiratory or skin sensitizer.
[1]

Germ Cell Mutagenicity
Shall not be classified as germ

cell mutagenic.
[1]

Carcinogenicity

Shall not be classified as

carcinogenic. Not listed by

ACGIH, IARC, NTP, or CA

Prop 65.

[1][10]

Reproductive Toxicity
Shall not be classified as a

reproductive toxicant.
[1]

STOT-Single Exposure

Shall not be classified as a

specific target organ toxicant

(single exposure).

[1]

STOT-Repeated Exposure

Shall not be classified as a

specific target organ toxicant

(repeated exposure).

[1]

Aspiration Hazard

Shall not be classified as

presenting an aspiration

hazard.

[1]

Section 7: First-Aid Measures
In case of exposure, follow these first-aid measures and seek medical attention.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. If eye irritation persists, get medical
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advice/attention.[1][4][5]

Skin Contact: Wash with plenty of water.[1] If skin irritation occurs, get medical

advice/attention.[1] Take off contaminated clothing and wash it before reuse.[1]

Inhalation: Remove victim to fresh air and keep at rest in a position comfortable for

breathing. Call a poison center or doctor if you feel unwell.[4]

Ingestion: Do NOT induce vomiting.[4][9] Immediately call a POISON CENTER or doctor.[4]

[9]

Section 8: Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[1][4][10]

Unsuitable Extinguishing Media: Do not use a heavy water stream.[1]

Specific Hazards: Vapors may form an explosive mixture with air and can travel to a source

of ignition and flash back.[4][10] Containers may explode in the heat of a fire.[4][10]

Protective Equipment: Wear a self-contained breathing apparatus and full protective gear.[4]

[10]

Section 9: Experimental Protocols
Detailed experimental protocols for the safety assessment of 2-methylpentane-1,3-diol, such

as those for skin and eye irritation studies, are typically developed and executed by specialized

toxicology laboratories and are not publicly available in safety data sheets. These studies are

conducted under controlled conditions following standardized guidelines, such as those from

the Organisation for Economic Co-operation and Development (OECD). For specific

experimental methodologies, it is recommended to consult specialized toxicological literature or

contract a certified testing facility.

Disclaimer: This guide is intended for informational purposes only and should not be used as a

substitute for a comprehensive safety data sheet (SDS) or professional safety advice. Always

refer to the SDS for the most current and detailed information before handling this chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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